Cas no 2097923-77-6 (2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one)

• Product Name: 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one
• CAS No: 2097923-77-6
• MF: C₁₅H₁₆BrF₂NO
• MW: 344.194450378418
• CID: 6089356
• PubChem ID: 131703351
• Update Time: 2025-10-30

2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one
• F6573-6358
• AKOS040705312
• 2-(4-bromophenyl)-1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)ethanone
• 2097923-77-6
• 2-(4-bromophenyl)-1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)ethan-1-one
• 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one

• Inchi： 1S/C15H16BrF2NO/c16-12-3-1-11(2-4-12)9-13(20)19-7-5-14(6-8-19)10-15(14,17)18/h1-4H,5-10H2
• InChI Key： HMKUCLCYUJPQSZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CCC2(CC1)CC2(F)F)=O

Computed Properties

• Exact Mass: 343.03833g/mol
• Monoisotopic Mass: 343.03833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one

Compound 2097923-77-6: 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one

The compound with CAS number 2097923-77-6, commonly referred to as 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a bromophenyl group, a difluorinated spiro ring system, and a ketone functional group. The combination of these structural elements makes it a valuable compound for exploring novel chemical reactions, drug design, and material science.

Recent studies have highlighted the importance of spiro compounds like spiro[2.5]octane derivatives in medicinal chemistry due to their ability to form rigid and versatile frameworks. The presence of the difluorinated spiro ring in this compound introduces additional electronic and steric effects, which can significantly influence its reactivity and bioavailability. Researchers have demonstrated that such fluorinated spiro compounds can act as effective scaffolds for designing inhibitors of various enzymes, including kinases and proteases.

The 4-bromophenyl group attached to the molecule adds another layer of complexity and functionality. Bromine substitution on aromatic rings is known to enhance the molecule's electronic properties, making it more reactive in certain transformations. Additionally, the phenyl group can serve as a site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

One of the most intriguing aspects of this compound is its potential in drug discovery. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such molecules to target proteins with remarkable accuracy. For instance, studies using molecular docking simulations have shown that 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one exhibits promising interactions with G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the spiro ring system requires precise control over stereochemistry and regioselectivity. Recent publications have detailed innovative methodologies for synthesizing similar spiro compounds using catalytic asymmetric techniques, which could potentially be adapted for this molecule.

Moreover, the presence of the ketone group in this compound opens up opportunities for exploring its reactivity in condensation reactions such as aldol reactions or Michael additions. These reactions are fundamental in organic synthesis and can lead to the formation of complex molecular architectures with potential applications in materials science.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their safety and sustainability. Recent research has focused on biodegradation studies of fluorinated aromatic compounds, revealing that certain microbial communities possess enzymes capable of breaking down these structures under specific conditions.

In conclusion, CAS 2097923-77-6, or 2-(4-bromophenyl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-one, stands at the forefront of contemporary chemical research due to its unique structure and versatile functional groups. Its potential applications span across drug discovery, material science, and environmental chemistry, making it a subject of great interest for both academic and industrial researchers.